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Compound of Interest

Compound Name: 4-Bromopyridazine

Cat. No.: B057311

An In-Depth Technical Guide to 4-Bromopyridazine: Synthesis, Commercial Availability, and
Applications in Drug Discovery

Introduction

4-Bromopyridazine is a halogenated heterocyclic compound of significant interest to the
scientific community, particularly those in pharmaceutical research and drug development. Its
structure, featuring a pyridazine ring substituted with a bromine atom, makes it a versatile and
highly reactive building block for the synthesis of complex molecular architectures. As an
important intermediate, the strategic incorporation of the 4-bromopyridazine moiety allows for
the construction of diverse chemical libraries, leading to the discovery of novel therapeutic
agents.[1][2][3]

This guide provides a comprehensive overview of 4-bromopyridazine, covering its synthesis,
commercial availability, chemical reactivity, and critical applications, with a focus on providing
practical insights for researchers and development professionals. While its synthesis can be
challenging and the market price is consequently high, its utility in modern organic synthesis
often justifies the cost.[4]

Physicochemical and Structural Information

4-Bromopyridazine is primarily identified by its unique chemical structure and properties.
These identifiers are crucial for sourcing, handling, and regulatory compliance.
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Property Value Source

IUPAC Name 4-bromopyridazine PubChem[5]
CAS Number 115514-66-4 PubChem[5]
Molecular Formula CaH3BrN2 PubChem[5]
Molecular Weight 158.98 g/mol PubChem[5]

Colorless liquid or solid
Appearance General Knowledge
(context dependent)

Synonyms Pyridazine, 4-bromo- PubChem[5]

Note: The compound is also frequently supplied as 4-Bromopyridazine Hydrobromide (CAS:
1220039-64-4), a more stable salt form.[6][7][8]

Industrial Synthesis Protocol

The synthesis of 4-bromopyridazine is noted to be difficult, which contributes to its high cost.
[4] An industrial preparation method has been developed to improve yield and scalability,
starting from the readily available raw material 3,6-dichloropyridazine.[4]

Four-Step Industrial Synthesis Workflow:

An patented industrial method outlines a robust pathway to produce 4-bromopyridazine with
high yield.[4]

o Chlorination: 3,6-dichloropyridazine is first chlorinated to produce 3,4,6-trichloropyridazine as
a white powder.

o Hydroxylation: The resulting 3,4,6-trichloropyridazine is treated with a 5-15% sodium
hydroxide (NaOH) solution and heated under reflux at 100°C for 4-10 hours. The pH is then
adjusted to 1.0 with hydrochloric acid (HCI) to crystallize the product, yielding 3,6-dichloro-4-
hydroxypyridazine.[4]

o Dechlorination: The 3,6-dichloro-4-hydroxypyridazine intermediate is then processed to
remove the chlorine atoms, resulting in 4-hydroxypyridazine.
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e Bromination: In the final step, the 4-hydroxypyridazine is brominated to yield the target

compound, 4-bromopyridazine.

This multi-step process is designed for industrial application, balancing reaction efficiency with

the availability of starting materials.[4]

Industrial Synthesis of 4-Bromopyridazine
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Caption: Workflow for the industrial synthesis of 4-Bromopyridazine.

Spectroscopic Characterization
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Confirmation of the final product's identity is typically achieved through Nuclear Magnetic

Resonance (NMR) spectroscopy. The *H NMR spectrum provides a definitive fingerprint of the

molecule.

e H NMR (400 MHz, DMSO-ds): & 9.495 (m, 1H), 9.133 (m, 1H), 8.11 (m, 1H).[4]

Further analytical data, such as HPLC and LC-MS, are often available from commercial

suppliers to verify purity.[9]

Commercial Availability and Suppliers

4-Bromopyridazine and its hydrobromide salt are available from a range of specialized

chemical suppliers. The hydrobromide form is often preferred for its enhanced stability and

ease of handling. Researchers can procure this intermediate in various quantities, from

milligrams for initial screening to larger quantities for scale-up operations.

Supplier Product Form Purity/Grade Notes
Not specified; sold Buyer assumes
Sigma-Aldrich 4-Bromopyridazine "as-is" for discovery responsibility for purity
research confirmation.[10]
S 4-Bromopyridazine Available in 250mg to
Apollo Scientific 95%

HBr

10g quantities.[7]

Santa Cruz Biotech

4-Bromopyridazine
HBr

Research Grade

Biochemical for

proteomics research.

[6]

United States Bio

4-Bromopyridazine
HBr

Highly Purified

Stored at 4°C.[8]

Finetech Industry

4-Bromopyridazine
HBr

High Quality

Custom synthesis and
bulk quantities

available.[11]

BLD Pharm

4-Bromopyridazine
HBr

Specification available

Provides NMR, HPLC,
LC-MS

documentation.[9]
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Pricing is variable and reflects the compound's complex synthesis. For instance, prices from

Apollo Scientific for the hydrobromide salt range from approximately £59.00 for 250mg to

£872.00 for 10g, highlighting its status as a high-value intermediate.[7]

Chemical Reactivity and Applications in Drug
Discovery

The true value of 4-bromopyridazine lies in its reactivity, which allows it to serve as a versatile

scaffold in medicinal chemistry. The carbon-bromine bond is particularly amenable to

palladium-catalyzed cross-coupling reactions, a cornerstone of modern drug synthesis.[2][12]
[13]

Key Reactions and Applications:

Cross-Coupling Reactions: It is an excellent substrate for Suzuki-Miyaura, Sonogashira, and
Mizoroki-Heck reactions.[12][13][14] These methods enable the facile introduction of aryl,
alkyl, and alkynyl groups at the 4-position of the pyridazine ring, creating diverse molecular
libraries for biological screening.[3][15]

Synthesis of APIs: The pyridazine heterocycle is a privileged structure in drug discovery,
known for its unique physicochemical properties, including a high dipole moment and dual
hydrogen-bonding capacity, which are crucial for drug-target interactions.[16] 4-
Bromopyridazine is a key intermediate in the synthesis of APIs targeting central nervous
system (CNS) disorders and viral infections.[2][3]

y-Secretase Modulators: The hydrobromide salt is specifically cited for its use in preparing y-
secretase modulators, which are investigated for applications in neurodegenerative diseases
like Alzheimer's.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

